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Adiantulupanone Adiantulupanone
Brand Name: Vulcanchem
CAS No.: 51511-05-8
VCID: VC0161328
InChI: InChI=1S/C29H48O/c1-19(30)20-11-15-26(4)17-18-28(6)21(24(20)26)9-10-23-27(5)14-8-13-25(2,3)22(27)12-16-29(23,28)7/h20-24H,8-18H2,1-7H3/t20-,21+,22-,23+,24+,26+,27-,28+,29+/m0/s1
SMILES: CC(=O)C1CCC2(C1C3CCC4C5(CCCC(C5CCC4(C3(CC2)C)C)(C)C)C)C
Molecular Formula: C29H48O
Molecular Weight: 412.7 g/mol

Adiantulupanone

CAS No.: 51511-05-8

Reference Standards

VCID: VC0161328

Molecular Formula: C29H48O

Molecular Weight: 412.7 g/mol

Adiantulupanone - 51511-05-8

CAS No. 51511-05-8
Product Name Adiantulupanone
Molecular Formula C29H48O
Molecular Weight 412.7 g/mol
IUPAC Name 1-[(1R,3aR,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-1-yl]ethanone
Standard InChI InChI=1S/C29H48O/c1-19(30)20-11-15-26(4)17-18-28(6)21(24(20)26)9-10-23-27(5)14-8-13-25(2,3)22(27)12-16-29(23,28)7/h20-24H,8-18H2,1-7H3/t20-,21+,22-,23+,24+,26+,27-,28+,29+/m0/s1
Standard InChIKey WITVYVWRRGIEDG-DVLMBPTHSA-N
Isomeric SMILES CC(=O)[C@@H]1CC[C@]2([C@H]1[C@H]3CC[C@@H]4[C@]5(CCCC([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)C)C
SMILES CC(=O)C1CCC2(C1C3CCC4C5(CCCC(C5CCC4(C3(CC2)C)C)(C)C)C)C
Canonical SMILES CC(=O)C1CCC2(C1C3CCC4C5(CCCC(C5CCC4(C3(CC2)C)C)(C)C)C)C
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PubChem Compound 10787860
Last Modified Nov 11 2021
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